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Compound of Interest

Compound Name: (Triethylsilyl)acetylene

Cat. No.: B162402

An In-depth Technical Guide to (Triethylsilyl)acetylene

Introduction

(Triethylsilyl)acetylene, also known as ethynyltriethylsilane, is an organosilicon compound
with significant applications in organic synthesis. As a bulky trialkylsilyl-protected alkyne, it
serves as a crucial building block in the formation of complex molecules. The triethylsilyl group
enhances the stability of the acetylene moiety while allowing for high reactivity in various
coupling reactions. This guide provides a comprehensive overview of its chemical properties,
synthesis, and key applications for researchers and professionals in drug development and
materials science.

Physicochemical Properties

The fundamental properties of (Triethylsilyl)acetylene are summarized below. This data is
essential for its handling, storage, and application in experimental settings.
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Property

Value

Molecular Formula

CeH16SI[1][2]I3][4][5]

Linear Formula

(C2H5)3SiC=CHI6]

Molecular Weight 140.30 g/mol [1][2][3][4][6]
CAS Number 1777-03-3[1][2][3][4]
Appearance Clear, colorless liquid[1][4]
Density 0.783 g/mL at 25 °C[1][4][6]
Boiling Point 136 °C[1][4][5]

Refractive Index

n20/D 1.433[1][4][6]

Flash Point

17 °C (62.6 °F) - closed cup

Storage

Store at room temperature in flammables
area[1][4]

Synthesis and Experimental Protocols

The synthesis of silylacetylenes, including (Triethylsilyl)acetylene, generally involves the
reaction of a metal acetylide with a trialkylsilyl halide. While specific, detailed protocols for
(Triethylsilyl)acetylene are proprietary or published in specialized literature, a general and
widely used method is the silylation of an ethynyl metal derivative.

General Synthesis of (Trialkylsilyl)acetylenes

A common laboratory-scale synthesis for a related compound, trimethylsilylacetylene, involves
the preparation of a Grighard reagent from an alkyl halide, followed by reaction with acetylene
gas to form an ethynylmagnesium halide. This intermediate is then reacted with the
corresponding trialkylsilyl chloride.

lllustrative Experimental Workflow (Conceptual):

o Formation of Grignard Reagent: An alkylmagnesium halide (e.g., butylmagnesium chloride)
is prepared by reacting the corresponding alkyl halide with magnesium turnings in an
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anhydrous ether solvent like tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen
or argon).

Formation of Ethynylmagnesium Halide: Purified acetylene gas is bubbled through the
cooled Grignard reagent solution. This must be done carefully to control the exothermic
reaction and prevent the formation of bis(magnesium halide)acetylene.

Silylation: A solution of the trialkylsilyl chloride (in this case, triethylsilyl chloride) in an
anhydrous solvent is added dropwise to the ethynylmagnesium halide solution. The reaction
mixture is typically refluxed to ensure completion.

Workup and Purification: The reaction is quenched, often with water or a dilute aqueous acid.
The organic layer is separated, dried over an anhydrous salt (e.g., sodium sulfate), and the
product is isolated and purified by distillation.
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Step 1: Grignard Reagent Formation
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General synthesis workflow for (Triethylsilyl)acetylene.
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Key Reactions and Applications

(Triethylsilyl)acetylene is a versatile reagent employed in several important organic reactions.
Its bulky triethylsilyl group provides steric hindrance that can be advantageous in achieving
selectivity.

» Cadiot-Chodkiewicz Cross-Coupling: This reaction involves the coupling of a terminal alkyne
with a 1-haloalkyne to form unsymmetrical diynes. (Triethylsilyl)acetylene is used as a
bulky protected alkyne in these reactions.[4]

e Sonogashira Coupling: In this cross-coupling reaction, a terminal alkyne reacts with an aryl
or vinyl halide. The use of (Triethylsilyl)acetylene allows for the introduction of an ethynyl
group, and the silyl group can be subsequently removed if desired.[7]

o Rhodium-Catalyzed Dimerization: This process allows for the formation of dimers from
(Triethylsilyl)acetylene, leading to more complex molecular structures.[4]

o Synthesis of Advanced Materials: It is a key precursor in the synthesis of triethylsilylethynyl
anthradithiophenes (ADTs), which are organic semiconductors used in advanced electronic
materials.[4][6][8]

The diverse applications of (Triethylsilyl)acetylene stem from its unique combination of
reactivity and stability, making it a valuable tool across multiple scientific disciplines.
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Core application areas of (Triethylsilyl)acetylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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